Cas no 143782-18-7 (Benzonitrile, 4-isocyanato-2-(trifluoromethyl)-)
143782-18-7 structure
Product Name:Benzonitrile, 4-isocyanato-2-(trifluoromethyl)-
CAS No:143782-18-7
MF:C9H3F3N2O
MW:212.128132104874
MDL:MFCD20483372
CID:1317072
PubChem ID:11063739
Update Time:2025-04-20
Benzonitrile, 4-isocyanato-2-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile, 4-isocyanato-2-(trifluoromethyl)-
- 4-isocyanato-2-(trifluoromethyl)benzonitrile
- MFCD20483372
- SY247506
- SCHEMBL1190703
- 143782-18-7
- 4-isocyanato-2-trifluoromethyl-benzonitrile
- 4-Isocyanato-2-trifluoromethylbenzonitrile
- Benzonitrile,4-isocyanato-2-(trifluoromethyl)-
- AC4277
- GEO-04161
- AKOS014820396
- AS-78144
- DTXSID70453867
- 4-cyano-3-trifluoromethylphenyl isocyanate
-
- MDL: MFCD20483372
- Inchi: 1S/C9H3F3N2O/c10-9(11,12)8-3-7(14-5-15)2-1-6(8)4-13/h1-3H
- InChI Key: BQRKAMKMDZEEES-UHFFFAOYSA-N
- SMILES: FC(C1C=C(C=CC=1C#N)N=C=O)(F)F
Computed Properties
- Exact Mass: 212.02000
- Monoisotopic Mass: 212.01974721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 324
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 53.2Ų
Experimental Properties
- PSA: 53.22000
- LogP: 2.54438
Benzonitrile, 4-isocyanato-2-(trifluoromethyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY247506-0.25g |
4-Isocyanato-2-(trifluoromethyl)benzonitrile |
143782-18-7 | ≥95% | 0.25g |
¥1500.00 | 2024-07-09 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY247506-1g |
4-Isocyanato-2-(trifluoromethyl)benzonitrile |
143782-18-7 | ≥95% | 1g |
¥2350.00 | 2024-07-09 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY247506-5g |
4-Isocyanato-2-(trifluoromethyl)benzonitrile |
143782-18-7 | ≥95% | 5g |
¥8900.00 | 2024-07-09 | |
| abcr | AB533475-250 mg |
4-Isocyanato-2-(trifluoromethyl)benzonitrile, 95%; . |
143782-18-7 | 95% | 250MG |
€330.00 | 2023-07-11 | |
| eNovation Chemicals LLC | D685229-0.25g |
4-Isocyanato-2-(trifluoromethyl)benzonitrile |
143782-18-7 | 95% | 0.25g |
$190 | 2024-07-20 | |
| eNovation Chemicals LLC | D685229-1g |
4-Isocyanato-2-(trifluoromethyl)benzonitrile |
143782-18-7 | 95% | 1g |
$320 | 2024-07-20 | |
| eNovation Chemicals LLC | D685229-5g |
4-Isocyanato-2-(trifluoromethyl)benzonitrile |
143782-18-7 | 95% | 5g |
$1485 | 2024-07-20 | |
| abcr | AB533475-1 g |
4-Isocyanato-2-(trifluoromethyl)benzonitrile, 95%; . |
143782-18-7 | 95% | 1g |
€517.20 | 2023-07-11 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y17345-250mg |
Benzonitrile, 4-isocyanato-2-(trifluoromethyl)- |
143782-18-7 | 95% | 250mg |
¥2259.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y17345-1g |
Benzonitrile, 4-isocyanato-2-(trifluoromethyl)- |
143782-18-7 | 95% | 1g |
¥3529.0 | 2024-07-18 |
Benzonitrile, 4-isocyanato-2-(trifluoromethyl)- Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
143782-18-7 (Benzonitrile, 4-isocyanato-2-(trifluoromethyl)-) Related Products
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- 16588-74-2(1-isocyanato-3,5-bis(trifluoromethyl)benzene)
- 143782-23-4(4-Cyano-3-trifluoromethylphenylisothiocyanate)
- 654-70-6(4-Amino-2-(trifluoromethyl)benzonitrile)
- 51903-64-1(4-Methyl-3-(trifluoromethyl)phenylisocyanate)
- 37957-24-7(1,1'-Biphenyl, 4,4'-diisocyanato-2,2'-bis(trifluoromethyl)-)
- 354814-19-0(5-amino-2-(trifluoromethyl)benzonitrile)
- 1261780-80-6(4-Isocyanato-2-methylbenzonitrile)
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